Cas no 2060049-83-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2060049-83-2
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 5154065
• Update Time: 2025-05-20

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H13BrOS/c1-8-11(13,6-7-14-8)9-4-2-3-5-10(9)12/h2-5,8,13H,6-7H2,1H3
• InChI Key： VOANPMCCBBLINY-UHFFFAOYSA-N
• SMILES： OC1(CCSC1C)C1C=CC=CC=1Br

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2060049-83-2: INDEX NAME NOT YET ASSIGNED

CAS No. 2060049-83-2, also known as INDEX NAME NOT YET ASSIGNED, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic properties, represents a promising candidate for the development of new drugs targeting various diseases. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential applications of CAS No. 2060049-83-2.

The chemical structure of CAS No. 2060049-83-2 is defined by its molecular formula and molecular weight, which are essential parameters for understanding its behavior in different environments. Recent studies have revealed that CAS No. 2060049-83-2 exhibits remarkable stability under various conditions, making it suitable for both in vitro and in vivo experiments. The compound's solubility and bioavailability are also critical factors that have been extensively studied to optimize its use in pharmaceutical formulations.

In terms of biological activity, CAS No. 2060049-83-2 has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, a study published in the *Journal of Medicinal Chemistry* reported that CAS No. 2060049-83-2 effectively inhibited the activity of a key kinase implicated in cancer progression, suggesting its potential as an anticancer agent.

Furthermore, CAS No. 2060049-83-2 has been evaluated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Preclinical studies have shown that CAS No. 2060049-83-2 can reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators of inflammation. These findings highlight the compound's potential for treating inflammatory conditions.

The safety profile of CAS No. 2060049-83-2 is another crucial aspect that has been thoroughly investigated. Toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. This favorable safety profile supports its further development as a therapeutic agent.

Recent advancements in drug delivery systems have also been applied to enhance the efficacy and safety of CAS No. 2060049-83-2. Nanotechnology-based delivery systems, such as liposomes and nanoparticles, have been explored to improve the compound's pharmacokinetic properties and target specific tissues or cells. These delivery systems can potentially reduce systemic toxicity and increase local concentrations of the drug at the site of action.

In addition to its therapeutic applications, CAS No. 2060049-83-2 has been studied for its potential use in diagnostic imaging. The compound's unique chemical properties make it suitable for conjugation with imaging agents, such as fluorescent dyes or radiotracers, which can be used to visualize specific biological processes or disease markers in vivo. This dual functionality as both a therapeutic and diagnostic agent adds significant value to CAS No. 2060049-83-2.

The future prospects for CAS No. 2060049-83-2 are promising, with ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. These trials will provide valuable data on the compound's performance in real-world settings and help determine its potential for commercialization as a new drug product.

In conclusion, CAS No. 2060049-83-2 (INDEX NAME NOT YET ASSIGNED) is a novel compound with a diverse range of potential applications in medicine and biotechnology. Its unique chemical properties, biological activities, and favorable safety profile make it an exciting candidate for further research and development. As more studies are conducted and new findings emerge, the full potential of CAS No. 2060049-83-2 will continue to be uncovered, potentially leading to significant advancements in healthcare.